Cas no 1311279-39-6 (N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide)

• Product Name: N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide
• CAS No: 1311279-39-6
• MF: C₁₆H₁₆F₃N₃O
• MW: 323.312953948975
• MDL: MFCD19981313
• CID: 4693735
• Update Time: 2025-05-19

N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide
• N-[2-(2-Dimethylamino-5-trifluoromethylpyridin-3-yl)phenyl]acetamide

• MDL： MFCD19981313
• Inchi： 1S/C16H16F3N3O/c1-10(23)21-14-7-5-4-6-12(14)13-8-11(16(17,18)19)9-20-15(13)22(2)3/h4-9H,1-3H3,(H,21,23)
• InChI Key： KYWOCSKAPHSCKP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)C1C=CC=CC=1NC(C)=O)N(C)C)(F)F

Computed Properties

• Exact Mass: 323.125
• Monoisotopic Mass: 323.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide

Professional Introduction to N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide (CAS No. 1311279-39-6)

N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide, identified by its CAS number 1311279-39-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration for potential therapeutic applications.

The molecular structure of N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide is characterized by its intricate arrangement of functional groups, including an amide moiety and a pyridine ring substituted with dimethylamino and trifluoromethyl groups. These structural features contribute to its unique chemical properties and biological interactions, which are critical for its potential role in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymatic pathways involved in various diseases. N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide has been investigated for its potential to interact with key enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further optimization.

One of the most compelling aspects of N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide is its ability to modulate signaling pathways associated with inflammation and cancer. Preclinical studies have demonstrated that this compound can inhibit the activity of Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis. By targeting JAKs, N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide may offer a novel approach to treating autoimmune disorders and certain types of cancer.

The synthesis of N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled the efficient construction of the complex molecular framework. These synthetic strategies are essential for producing high-purity compounds suitable for biological testing.

In addition to its pharmacological potential, N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide has been studied for its pharmacokinetic properties. The combination of lipophilicity and metabolic stability makes it a promising candidate for oral administration, which could enhance patient compliance and reduce dosing frequency. Further investigation into its absorption, distribution, metabolism, and excretion (ADME) profiles will be crucial for optimizing its therapeutic efficacy.

The latest research on N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide has also explored its potential as a scaffold for drug discovery. By modifying specific functional groups within the molecule, researchers can generate libraries of derivatives with enhanced biological activity and improved pharmacological properties. This approach has led to the identification of novel compounds with therapeutic potential in areas such as neurodegenerative diseases and infectious disorders.

The role of computational chemistry in the study of N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interaction mechanisms with target proteins. These computational studies provide valuable insights into the structure-function relationships, guiding experimental efforts toward more effective drug candidates.

Ethical considerations are also an integral part of the research process involving N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide. Ensuring the safety and well-being of both animal models and human subjects is paramount in all stages of development. Regulatory compliance with guidelines set forth by agencies such as the FDA and EMA is essential to ensure that the compound is safe and effective before it reaches clinical use.

The future prospects for N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-phenyl]-acetamide are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be crucial in advancing this compound from preclinical development to clinical trials. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence will further accelerate the discovery process.

In conclusion, N-[2-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-y1)-phenyl]-acetamide (CAS No. 1311279396) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure, combined with promising preclinical results, positions it as a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.